Cas no 944-42-3 ( )

• Product Name: &nbsp
• CAS No: 944-42-3
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1000910
• PubChem ID: 316700
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetramethyl-2,3-dihydro-1H-inden-1-ol
• NSC-245037
• NSC245038
• NSC245037
• NSC-245038
• DTXSID80311727
• 944-42-3
• DS-014627
•  

• Inchi： 1S/C13H18O/c1-7-8(2)10(4)13-11(9(7)3)5-6-12(13)14/h12,14H,5-6H2,1-4H3
• InChI Key： NBYLPWUUJFFHPU-UHFFFAOYSA-N
• SMILES： OC1CCC2C(C)=C(C)C(C)=C(C)C=21

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes